Cas no 16856-72-7 (Cyclopentanone, 2-(2-methylpropylidene)-)

Cyclopentanone, 2-(2-methylpropylidene)- Properties

Names and Identifiers

• Cyclopentanone, 2-(2-methylpropylidene)-
• 2-(2-methylpropylidene)cyclopentan-1-one
• 16856-72-7
• DTXSID90338400
• SCHEMBL1076577

• InChIKey： GSSRLAIHCZNDAA-VURMDHGXSA-N
• Inchi： InChI=1S/C9H14O/c1-7(2)6-8-4-3-5-9(8)10/h6-7H,3-5H2,1-2H3/b8-6-
• SMILES： CC(C)/C=C1/CCCC/1=O

Computed Properties

• Exact Mass: 138.10452
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.104465066g/mol
• Heavy Atom Count: 10
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• Boiling Point: 214.6 °C at 760 mmHg
• Flash Point: 82.8 °C
• Density: 1.017